Cas no 352518-70-8 (Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]-)

• Product Name: Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]-
• CAS No: 352518-70-8
• MF: C₃₅H₆₉NO₃
• MW: 551.927271604538
• CID: 1469401
• Update Time: 2024-08-23

Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]- Chemical and Physical Properties

Names and Identifiers

• Hexadecanamide,N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecenyl]-
• Hexadecanamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-octadecen-1-yl]-

• Inchi： 1S/C35H69NO3/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-34(38)33(32-37)36-35(39)31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h28,30,33-34,37-38H,3-27,29,31-32H2,1-2H3,(H,36,39)/b30-28+
• InChI Key： FZEKPDCSIPDAMC-SJCQXOIGSA-N
• SMILES： CCCCCCCCCCCCCCCC(NC(C(/C=C/CCCCCCCCCCCCCC)O)CO)=O

Computed Properties

• Exact Mass: 551.52807

Experimental Properties

• Density: 0.917±0.06 g/cm3(Predicted)
• Melting Point: 88-90 °C(Solv: acetone (67-64-1))
• Boiling Point: 685.0±55.0 °C(Predicted)
• PSA: 69.56
• pka: 13.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols